Cas no 131448-17-4 (Arecaidine-d5)

• Product Name: Arecaidine-d5
• CAS No: 131448-17-4
• MF: C₇H₁₁NO₂
• MW: 146.198550462723
• CID: 898644
• PubChem ID: 46780474
• Update Time: 2025-04-19

Arecaidine-d5 Chemical and Physical Properties

Names and Identifiers

• Arecaidine-d5
• Arecaidine-d5 Hydrobromide
• Arecoline-d5 Hydrobromide Salt
• 2,6-dideuterio-1-(trideuteriomethyl)-3,6-dihydro-2H-pyridine-5-carboxylic acid
• Arecaine-d5
• NSC 56321-d5
• NSC 76017-d5
• N-Methylguvacine-d5
• ARECOLINE-D5, HYDROBROMIDE SALT
• 1,2,5,6-Tetrahydro-1-(Methyl-d5)nicotinic Acid
• 1,2,5,6-Tetrahydro-1-(Methyl-d5)-3-pyridinecarboxylic Acid

• Inchi： 1S/C7H11NO2/c1-8-4-2-3-6(5-8)7(9)10/h3H,2,4-5H2,1H3,(H,9,10)/i1D3,4D,5D
• InChI Key： DNJFTXKSFAMXQF-CLHTXULSSA-N
• SMILES： OC(C1=CCC([2H])N(C([2H])([2H])[2H])C1[2H])=O

Computed Properties

• Exact Mass: 146.11000
• Monoisotopic Mass: 146.11
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.3
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.208
• Melting Point: 232?C (dec.)
• Boiling Point: 209?C
• Flash Point: 115.115°C
• Refractive Index: 1.524
• PSA: 40.54000
• LogP: 0.27080

Arecaidine-d5 Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives